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Compound of Interest

Compound Name: Avermectin B1b

CAS No.: 65195-56-4

Cat. No.: B108138

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Avermectin B1b is a critical component of laboratory safety and environmental responsibility.

Adherence to established protocols not only ensures a safe working environment but also

maintains compliance with federal, state, and local regulations. This guide provides essential,

step-by-step information for the safe handling and disposal of Avermectin B1b waste.

Hazard Profile and Safety Considerations
Avermectin B1, a mixture containing Avermectin B1a and B1b, is classified as a hazardous

substance with significant toxicity.[1][2][3] Safety Data Sheets (SDS) for related compounds

indicate that Avermectin is fatal if swallowed and toxic to aquatic life with long-lasting effects.[1]

[3][4][5] It is also suspected of damaging fertility or the unborn child and causes damage to

organs through prolonged or repeated exposure.[1][6] Therefore, all waste containing

Avermectin B1b must be managed as hazardous waste.
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Hazard Classification Description

Acute Oral Toxicity Fatal if swallowed.[1]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[1][6]

Specific Target Organ Toxicity
Causes damage to organs through prolonged or

repeated exposure.[1]

Aquatic Hazard
Very toxic to aquatic life with long-lasting effects.

[2][3][5]

Step-by-Step Disposal Protocol
The disposal of Avermectin B1b waste must be handled in accordance with hazardous waste

regulations established by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[7][8][9]

1. Waste Identification and Segregation:

All materials contaminated with Avermectin B1b, including unused product, solutions,

contaminated personal protective equipment (PPE), and empty containers, must be

classified as hazardous waste.

Segregate Avermectin B1b waste from non-hazardous waste at the point of generation.[10]

Store waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[11]

[12][13] This area must be at or near the point of generation and under the control of

laboratory personnel.[10]

2. Containerization:

Use only appropriate, compatible, and clearly labeled hazardous waste containers.[10][11]

[12] The containers should be in good condition, with secure, leak-proof closures.[10]

Label containers with the words "Hazardous Waste" and the specific chemical name,

"Avermectin B1b."
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Do not overfill containers; leave at least one inch of headspace to allow for expansion.[13]

3. Storage:

Store containers in the SAA, ensuring they are closed at all times except when adding

waste.[11][12][13]

Store incompatible chemicals separately to prevent reactions.[13] While specific

incompatibilities for Avermectin B1b are not detailed, it is good practice to store it away

from strong oxidizing agents.[2]

4. Disposal and Removal:

DO NOT dispose of Avermectin B1b waste down the drain or in the regular trash.[14][15]

The EPA prohibits the sewering of hazardous pharmaceutical waste.[8][15]

Contact your institution's Environmental Health and Safety (EHS) department for pickup and

disposal of the hazardous waste.[11][12]

The waste will be transported by a licensed hazardous waste disposal company to a

permitted treatment, storage, and disposal facility (TSDF), where it will likely be incinerated.

[8]

5. Empty Containers:

Empty containers that held acutely toxic hazardous wastes (P-listed) must be managed as

hazardous waste and should not be triple-rinsed.[11] Given the high toxicity of Avermectin, it

is prudent to manage its containers in this manner.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Avermectin B1b waste in a laboratory setting.
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Avermectin B1b Waste Disposal Workflow

Waste Generation
(Avermectin B1b contaminated material)

Is the waste hazardous?

Yes, treat as
Hazardous Waste

Yes

Non-Hazardous
Waste Stream
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No

Segregate at
Point of Generation

Use Labeled, Compatible
Hazardous Waste Container

Store in Satellite
Accumulation Area (SAA)

Container Full or
Ready for Disposal?

No

Contact EHS for
Waste Pickup
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Licensed Disposal via
Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b108138?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

